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Key
References

Ibrutinib First Various B-cell

hematologic malignancies
[1] [2] [3]

~8% (1/13 patients) [1]

[3]

[1] [4] [5]

Acalabrutinib Second Various B-cell
hematologic malignancies

[1] [2] [3]

~7% (1/14 patients) [1]
[3]

[1] [2] [3]

Zanubrutinib Second R/R DLBCL [4] Reported in resolved

infection group [4]

[4]

Tirabrutinib Second Not available No specific data
identified

N/A

Proposed Proactive Management Protocol

The following monitoring and management protocol synthesizes recommendations from studies on other

BTK inhibitors and accounts for rare but serious cases [1] [5] [6].
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Patient Candidate for
Tirabrutinib Therapy

Pre-Treatment HBV Screening:
HBsAg, anti-HBc, anti-HBs,

and Baseline HBV DNA

Baseline HBV Status?

Chronic HBV Infection
(HBsAg+)

 HBsAg+

Resolved HBV Infection
(HBsAg-, anti-HBc+)

 HBsAg-
anti-HBc+

No Evidence of
Prior Infection

 HBsAg-
anti-HBc-

Initiate Antiviral Prophylaxis
(e.g., Entecavir or Tenofovir)

*Continue for ≥12 months
post-therapy*

Regular Monitoring:
ALT/AST & HBV DNA every 1-3 mos

during and for ≥12 months
after therapy

Consider Baseline Monitoring
(High-Risk Settings):

ALT/AST & HBV DNA every 1-3 mos

Click to download full resolution via product page

Pre-Treatment Serological Screening

Comprehensive screening is critical prior to initiating tirabrutinib [1] [5]. The recommended panel

includes:

HBsAg: Determines active or chronic infection.

Anti-HBc (Total or IgG): Identifies past/resolved infection.
Anti-HBs: Assesses immune status due to prior infection or vaccination.

Baseline HBV DNA: Essential quantitative measure for all patients, particularly crucial for detecting
occult infection in seronegative (HBsAg-/anti-HBc-) individuals [5].
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Risk- Stratified Management

Patients with Chronic HBV Infection (HBsAg+):

Universal Antiviral Prophylaxis is strongly recommended [1] [6]. High-potency nucleos(t)ide

analogs (NAs) like entecavir or tenofovir should be initiated concurrently with tirabrutinib and
continued for at least 12 months after concluding immunosuppressive therapy, with prolonged

therapy often required [1].

Patients with Resolved HBV Infection (HBsAg-, anti-HBc+):

Regular Monitoring Strategy is currently recommended by some studies due to an

intermediate risk (1-10%) [1] [2]. Monitor ALT/AST and HBV DNA every 1 to 3 months during
therapy and for at least 12 months after discontinuation.

Pre-emptive Antiviral Therapy is initiated upon confirmed HBV reactivation (detection of HBV
DNA or reverse seroconversion to HBsAg+) [1].

Patients with No Serologic Evidence of Infection (HBsAg-, anti-HBc-):

Consider Monitoring in High-Risk Settings. While the risk is presumed low, a case of
reactivation from seronegative occult infection has been reported with ibrutinib [5]. In high-

prevalence regions or with other risk factors, consider periodic HBV DNA testing.

Case Evidence and Clinical Implications

Recent evidence underscores the need for vigilance, including rare but severe outcomes.

Severe Hepatitis: All three patients with reactivation in the MD Anderson study developed HBV-
associated hepatitis requiring antiviral therapy [1] [2] [3].

Fatal Outcome: A fatal case of hepatorenal syndrome following HBV reactivation has been reported
in a patient receiving ibrutinib, despite antiviral treatment [6].

Prophylaxis Failure: Reactivation has occurred in a patient with resolved HBV infection receiving
zanubrutinib despite prophylactic entecavir, later controlled with tenofovir [6]. This highlights the need

for vigilant monitoring even when prophylaxis is used.

Detailed Experimental Protocols

For researchers, consistent methodology is key for comparing data across studies.
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Protocol 1: HBV Serology and DNA Monitoring

Sample Collection: Serum or plasma.
HBV Serology Testing: Use FDA-approved/CE-marked Chemiluminescent Immunoassay (CLIA) or

ELISA kits for HBsAg, anti-HBc, and anti-HBs. Perform at baseline.
HBV DNA Quantification: Use real-time PCR assays with a broad linear range (e.g., 10-

1,000,000,000 IU/mL) [1]. Perform at baseline and every 4-12 weeks during therapy/follow-up.
HBV Reactivation Definition:

Resolved Infection: New detection of HBV DNA, or a >1 log10 IU/mL increase from baseline if
previously detectable, or reverse seroconversion (HBsAg- to HBsAg+) [1] [4].

Chronic Infection: ≥2 log (100-fold) increase in HBV DNA compared to baseline [1].

Protocol 2: Assessment of HBV-Related Hepatitis Flare

Liver Biochemistry: Measure serum ALT/AST concurrently with HBV DNA.
Hepatitis Flare Definition: ALT elevation ≥3 times the baseline level and >100 U/L [1] [4].

Clinical Workup: In the event of a hepatitis flare, rule out other causes (HAV, HCV, HEV, drug-
induced liver injury) [5].

Conclusion and Key Recommendations

In summary, while direct evidence for tirabrutinib is lacking, the class-effect risk of HBV reactivation is

well-established.

Universal pre-treatment screening for HBsAg, anti-HBc, and baseline HBV DNA is mandatory.
Manage patients based on baseline status: Prophylaxis for chronic infection (HBsAg+), vigilant

monitoring for resolved infection (HBsAg-/anti-HBc+).
Establish a monitoring protocol with ALT/AST and HBV DNA testing every 1-3 months during and

for ≥12 months after therapy.
React promptly to reactivation with high-potency antivirals and consider therapy interruption.

Given the potential for severe hepatitis and rare fatal outcomes, a precautionary approach is warranted until

tirabrutinib-specific risk profiles are fully characterized.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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